Cas no 2680725-72-6 (benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate
• CAS No: 2680725-72-6
• MF: C₁₄H₁₀BrClN₂O₃
• MW: 369.597801685333
• CID: 5622391
• PubChem ID: 165930932
• Update Time: 2025-06-14

benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300807
• 2680725-72-6
• benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate

• Inchi： 1S/C14H10BrClN2O3/c15-11-6-17-13(10(7-19)12(11)16)18-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18,20)
• InChI Key： CIVUQWBJTVMYKH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C=O)=C1Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.95633g/mol
• Monoisotopic Mass: 367.95633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.3Ų

Additional information on benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate (CAS No. 2680725-72-6)

Benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate (CAS No. 2680725-72-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and chlorine substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its formyl group and carbamate functionality make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like Benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate has surged due to their applications in precision medicine and sustainable agriculture. Researchers are increasingly exploring its potential in targeted cancer therapies, where its electrophilic properties enable selective binding to oncogenic proteins. Additionally, its role in crop protection formulations has been highlighted in studies focusing on resistance management against plant pathogens.

The compound’s CAS No. 2680725-72-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening workflows. Its molecular weight of 357.6 g/mol and lipophilic nature (LogP ~2.8) make it suitable for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research. Analytical methods such as HPLC-MS and NMR spectroscopy are commonly employed for its characterization, ensuring batch-to-batch consistency for industrial applications.

From a green chemistry perspective, synthetic routes for Benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate are being optimized to reduce organic solvent waste. Recent patents describe catalytic bromination techniques that improve atom economy while maintaining >95% purity. These advancements align with the pharmaceutical industry’s shift toward environmentally benign processes, addressing concerns raised in ESG (Environmental, Social, and Governance) metrics.

Questions frequently asked about this compound include: "How to synthesize Benzyl N-(5-bromo-4-chloro-3-formylpyridin-2-yl)carbamate?" and "What are the applications of CAS 2680725-72-6 in drug discovery?". These queries underscore its importance in medicinal chemistry forums. Notably, its crystal structure (CCDC deposition pending) has sparked discussions on molecular docking simulations, particularly for COVID-19 protease inhibitors during the pandemic.

In formulation science, the compound’s stability under acidic conditions makes it suitable for enteric-coated tablets. Its synergistic effects with azole fungicides have also been documented in agricultural adjuvant studies. Regulatory databases like PubChem classify it under GHS07 for mild toxicity, requiring standard laboratory precautions during handling.

Future research directions may explore its metabolite profiling using LC-TOF/MS or its utility in photoaffinity labeling for proteomics. As AI-driven drug design gains traction, 2680725-72-6 could serve as a training dataset for generative chemistry models predicting novel bioisosteres. With its multifaceted applications, this compound exemplifies the convergence of synthetic organic chemistry and cutting-edge biotechnology.